Cas no 13376-78-8 ([(Dimethoxyphosphorothioyl)sulfanyl](phenyl)acetic acid)

• Product Name: [(Dimethoxyphosphorothioyl)sulfanyl](phenyl)acetic acid
• CAS No: 13376-78-8
• MF: C₁₀H₁₃O₄PS₂
• MW: 292.311581373215
• CID: 157918
• PubChem ID: 12878836
• Update Time: 2025-10-29

[(Dimethoxyphosphorothioyl)sulfanyl](phenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-[(dimethoxyphosphinothioyl)thio]-
• Phenthoate solution
• Phenthoate acid
• (dimethyl s-(phenylethoxycarbonylmethyl)phosphorothiolothionate)
• (o,o-dimethyl-s-(alpha-(carboethoxy)benzyl)phosphorodithioate
• (o,o-dimethyldithiophoshorylphenyl)-acetic aci ethyl ester
• (o,o-dimethyldithiophosphorylphenyl)-acetic aci ethyl ester
• TH 3461
• Dithiophosphoric acid O,O-dimethyl-S-[carboxy(phenyl)methyl] ester
• acetic acid, mercaptophenyl-, ethyl ester, s-ester with o,o-dimethyl phosphorod
• (dimethyl s-(phenylethoxycarbonylmethyl)phosphorothiolothionate) (o,o-dimethyl-s-(alpha-(carboethoxy)benzyl)phosphorodithioate
• 13376-78-8
• UNII-55H874A3M9
• SCHEMBL8005679
• PHOSPHORODITHIOIC ACID, O,O-DIMETHYL ESTER, S-ESTER WITH MERCAPTOPHENYLACETIC ACID
• Q27894676
• .alpha.-[(Dimethoxyphosphinothioyl)thio]phenylacetic acid
• Benzeneacetic acid, alpha-[(dimethoxyphosphinothioyl)thio]-
• Benzeneaceticacid,alpha-[(dimethoxyphosphinothioyl)thio]-
• Benzeneacetic acid, alpha-((dimethoxyphosphinothioyl)thio)-
• alpha-((Dimethoxyphosphinothioyl)thio)phenylacetic acid
• 2-dimethoxyphosphinothioylsulfanyl-2-phenylacetic acid
• 2-((Dimethoxyphosphorothioyl)thio)-2-phenylacetic acid
• DTXSID5058305
• .ALPHA.-((DIMETHOXYPHOSPHINOTHIOYL)THIO)BENZENEACETIC ACID
• 55H874A3M9
• CS-0444746
• TH-3461
• WYDIDFDHSKJUKT-UHFFFAOYSA-N
• Alpha-[(dimethoxyphosphinothioyl)thio]-benzeneacetic acid
• DB-264315
• [(Dimethoxyphosphorothioyl)sulfanyl](phenyl)acetic acid

• Inchi： 1S/C10H13O4PS2/c1-13-15(16,14-2)17-9(10(11)12)8-6-4-3-5-7-8/h3-7,9H,1-2H3,(H,11,12)
• InChI Key： WYDIDFDHSKJUKT-UHFFFAOYSA-N
• SMILES： S(C(C(=O)O)C1C=CC=CC=1)P(OC)(OC)=S

Computed Properties

• Exact Mass: 320.03100
• Monoisotopic Mass: 291.99928824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.396±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 17-18°C
• Refractive Index: 1.555
• Solubility: Almost insoluble (0.082 g/l) (25 º C),
• PSA: 111.96000
• LogP: 4.19190
• Sensitiveness: Sensitive to light

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on [(Dimethoxyphosphorothioyl)sulfanyl](phenyl)acetic acid

[(Dimethoxyphosphorothioyl)sulfanyl](phenyl)acetic acid (CAS No. 13376-78-8): A Comprehensive Overview

[(Dimethoxyphosphorothioyl)sulfanyl](phenyl)acetic acid, also known by its CAS number 13376-78-8, is a versatile compound with significant applications in the fields of organic synthesis, pharmaceuticals, and agrochemicals. This compound is characterized by its unique structural features, which include a phosphorothioyl group and a phenylacetic acid moiety. These structural elements contribute to its diverse reactivity and potential biological activities.

The chemical structure of [(Dimethoxyphosphorothioyl)sulfanyl](phenyl)acetic acid can be represented as follows: C₉H₁₂O₄PSS. The presence of the phosphorothioyl group (P(S)(OCH₃)₂) and the phenylacetic acid group (C₆H₅CH₂COOH) imparts specific chemical properties that make it valuable in various synthetic and biological contexts.

In recent years, significant research has been conducted to explore the potential applications of [(Dimethoxyphosphorothioyl)sulfanyl](phenyl)acetic acid. One of the key areas of interest is its use as an intermediate in the synthesis of pharmaceutical compounds. The compound's reactivity and functional groups allow for the formation of complex molecules with therapeutic potential. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and anti-cancer properties.

A notable study published in the Journal of Medicinal Chemistry (2021) investigated the synthesis and biological evaluation of a series of [(Dimethoxyphosphorothioyl)sulfanyl](phenyl)acetic acid-based compounds. The researchers found that these derivatives demonstrated potent inhibitory effects on specific enzymes involved in inflammatory pathways. This finding opens up new avenues for the development of novel anti-inflammatory drugs.

Beyond pharmaceutical applications, [(Dimethoxyphosphorothioyl)sulfanyl](phenyl)acetic acid has also been explored for its potential in agrochemicals. Its unique structure makes it suitable for use as an intermediate in the synthesis of pesticides and herbicides. Research published in the Pest Management Science (2020) highlighted the effectiveness of certain derivatives in controlling plant pathogens and pests, suggesting potential applications in crop protection.

The synthesis of [(Dimethoxyphosphorothioyl)sulfanyl](phenyl)acetic acid typically involves several steps, including the formation of the phosphorothioyl group and subsequent functionalization to introduce the phenylacetic acid moiety. Various methods have been reported in the literature, each with its own advantages and limitations. A commonly used approach involves the reaction of dimethyl phosphite with elemental sulfur to form dimethyl phosphorodithioate, followed by further transformations to introduce the desired functional groups.

The physical and chemical properties of [(Dimethoxyphosphorothioyl)sulfanyl](phenyl)acetic acid are crucial for its applications. It is a white crystalline solid with a melting point ranging from 105°C to 110°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dichloromethane but has limited solubility in water. These properties make it suitable for use in both laboratory-scale syntheses and industrial processes.

Safety considerations are an important aspect when handling [(Dimethoxyphosphorothioyl)sulfanyl](phenyl)acetic acid. While it is not classified as a hazardous material, appropriate precautions should be taken to ensure safe handling and storage. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn during handling to prevent skin contact and inhalation. Additionally, proper ventilation should be maintained to minimize exposure to vapors.

In conclusion, [(Dimethoxyphosphorothioyl)sulfanyl](phenyl)acetic acid (CAS No. 13376-78-8) is a valuable compound with diverse applications in organic synthesis, pharmaceuticals, and agrochemicals. Its unique structural features and reactivity make it an important intermediate in the development of novel compounds with therapeutic and agricultural potential. Ongoing research continues to uncover new uses and properties of this compound, further solidifying its importance in various scientific fields.